Cas no 497158-57-3 (Cyclopentanol, 3-(4-fluorophenyl)-, (1R,3S)-)

• Product Name: Cyclopentanol, 3-(4-fluorophenyl)-, (1R,3S)-
• CAS No: 497158-57-3
• MF: C₁₁H₁₃FO
• MW: 180.218726873398
• CID: 1540300
• Update Time: 2024-08-24

Cyclopentanol, 3-(4-fluorophenyl)-, (1R,3S)- Chemical and Physical Properties

Names and Identifiers

• Cyclopentanol, 3-(4-fluorophenyl)-, (1R,3S)-

• Inchi： 1S/C11H13FO/c12-10-4-1-8(2-5-10)9-3-6-11(13)7-9/h1-2,4-5,9,11,13H,3,6-7H2/t9-,11+/m0/s1
• InChI Key： QVIYLEQKCPOJLL-GXSJLCMTSA-N
• SMILES： [C@@H]1(O)CC[C@H](C2=CC=C(F)C=C2)C1

Computed Properties

• Exact Mass: 180.09509

Experimental Properties

• Density: 1.169±0.06 g/cm3(Predicted)
• Boiling Point: 276.0±40.0 °C(Predicted)
• PSA: 20.23
• pka: 15.12±0.40(Predicted)